21-hydroxy-C21-steroid

• Molecular Formula: C21H36O
• Molecular Weight: 304.5 g/mol
• IUPAC Name: 2-(10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanol
• InChI: InChI=1S/C21H36O/c1-20-12-4-3-5-15(20)6-8-17-18-9-7-16(11-14-22)21(18,2)13-10-19(17)20/h15-19,22H,3-14H2,1-2H3
• InChI Key: DBMUNIJZUYVPCQ-UHFFFAOYSA-N
• SMILES: CC12CCCCC1CCC3C2CCC4(C3CCC4CCO)C

Description

21-hydroxy-C21-steroid is any C21-steroid carrying a hydroxy substituent at position 21. It is a C21-steroid and a 21-hydroxy steroid.

Scientific Research Applications

Enzymatic Activity and Steroid Metabolism

• CYP21A2 Enzymatic Role: The enzyme CYP21A2, responsible for the synthesis of mineralo- and glucocorticoids, demonstrates a broader steroid substrate spectrum than previously assumed, including the metabolism of DOC, RSS, androstenedione (A4), and testosterone (T). This study provides new insights into steroid hormone biosynthesis (Neunzig et al., 2017).

Diagnostic Applications

• Diagnosis of 21-Hydroxylase Deficiency: An in-depth characterization of 21-carbon (C21) steroids in classic 21-hydroxylase deficiency (21OHD) may identify other candidate steroids for diagnosing 21OHD. This includes measuring steroids such as 17OHP, 21-deoxycortisol, and others, which may help in accurately diagnosing all forms of 21OHD (Turcu et al., 2015).

Clinical Conditions and Disorders

• Role in Various Diseases: Adrenal steroid hormones, including C11-oxy C21 and C11-oxy C19 steroids, play a significant role in androgen-dependent diseases like congenital adrenal hyperplasia, polycystic ovary syndrome (PCOS), and prostate cancer. The identification of these steroids may aid in neonatal screening and determining hyperandrogenism (Du Toit et al., 2019).

Steroid Analysis Techniques

• Advancements in Steroid Analysis: A study outlines a high-throughput method for the separation and quantification of 52 steroids, including C11-oxy C19 and C11-oxy C21 steroids, in peripheral serum. This method could be applied for in vivo clinical samples, offering insights into active pathways and steroid metabolism in both normal and abnormal conditions (Du Toit et al., 2020).

Biotechnological Production

• Enhanced C21-Hydroxylation in Glucocorticoids: A two-step mixed-culture fermentation process was established for the enhanced C21-hydroxylation of glucocorticoid precursors. This approach demonstrates a method to circumvent product inhibition and improve the efficiency of steroid biotransformation, potentially beneficial for industrial processes (König et al., 2020).

Congenital Adrenal Hyperplasia (CAH) Research

• Understanding CAH Pathophysiology: Research on 21-hydroxylase deficiency in CAH reveals the importance of CYP21A2 enzyme variants and their impact on the disease. The severity of CAH is influenced by mutations in the 21-hydroxylase gene, highlighting the need for personalized treatment approaches (Nimkarn et al., 2011).